2-(1,1-Dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanoic acid

• IUPAC Name: 2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanoic acid
• InChI: InChI=1S/C10H9NO5S/c1-6(10(13)14)11-9(12)7-4-2-3-5-8(7)17(11,15)16/h2-6H,1H3,(H,13,14)
• InChI Key: QXJJZZQKDCRNJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)N1C(=O)C2=CC=CC=C2S1(=O)=O
• Molecular Formula: C10H9NO5S
• Molecular Weight: 255.25 g/mol

Description

2-(1,1-Dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanoic acid, also known as 2-PT, is a synthetic compound that has been studied for its potential applications in scientific research. This compound has become increasingly popular in the scientific community due to its unique properties and its ability to be used in various laboratory experiments.

Scientific Research Applications

2-(1,1-Dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanoic acid has been used in a variety of scientific research applications, including cell culture studies, drug delivery studies, and protein-ligand binding studies. In cell culture studies, this compound has been used to study the effects of various drugs on cell growth and viability. In drug delivery studies, this compound has been used to study the ability of various drugs to be delivered to target cells. Finally, in protein-ligand binding studies, this compound has been used to study the binding of various proteins to ligands.

Mechanism of Action

The mechanism of action of 2-(1,1-Dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanoic acid is still being studied, however, it is believed that this compound binds to certain proteins in the cell and modulates their activity. This modulation can lead to changes in cell growth and viability, as well as changes in the ability of drugs to be delivered to target cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied, however, it is believed that this compound can modulate the activity of certain proteins in the cell, leading to changes in cell growth and viability, as well as changes in the ability of drugs to be delivered to target cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1,1-Dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanoic acid in laboratory experiments is its ability to be synthesized using a variety of methods. This makes this compound a versatile and cost-effective compound for researchers. Additionally, this compound has a wide range of potential applications in scientific research. However, this compound also has some limitations. One of the main limitations is that the mechanism of action of this compound is still not fully understood, which can make it difficult to predict the effects of this compound on cell growth and viability.

Future Directions

The potential future directions for 2-(1,1-Dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanoic acid include further studies on its mechanism of action, its biochemical and physiological effects, and its potential applications in drug delivery and protein-ligand binding studies. Additionally, further research could be conducted on the synthesis of this compound, as well as its advantages and limitations for laboratory experiments. Finally, further research could be conducted on the potential uses of this compound in other areas of scientific research, such as in the study of cancer and other diseases.

Synthesis Methods

2-(1,1-Dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)propanoic acid can be synthesized using a variety of methods, including the Williamson ether synthesis, the Grignard reaction, and the Fischer esterification. The Williamson ether synthesis involves the reaction of a haloalkane and an alcohol to form an ether. The Grignard reaction involves the reaction of an alkyl halide and a metal to form an alkyl-metal complex. Finally, the Fischer esterification involves the reaction of an acid and an alcohol to form an ester. All of these methods have been used to successfully synthesize this compound.